Cas no 477838-21-4 (N-(E)-(4-hydroxyphenyl)methylideneaminomorpholine-4-carbothioamide)

• Product Name: N-(E)-(4-hydroxyphenyl)methylideneaminomorpholine-4-carbothioamide
• CAS No: 477838-21-4
• MF: C₁₂H₁₅N₃O₂S
• MW: 265.331401109695
• CID: 5849914
• PubChem ID: 135519959
• Update Time: 2025-06-20

N-(E)-(4-hydroxyphenyl)methylideneaminomorpholine-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4-hydroxybenzylidene)morpholine-4-carbothiohydrazide
• 4-Morpholinecarbothioic acid, 2-[(4-hydroxyphenyl)methylene]hydrazide
• SR-01000010338
• N-[(E)-(4-hydroxyphenyl)methylideneamino]morpholine-4-carbothioamide
• SR-01000010338-1
• Z56801960
• HMS1721F18
• (E)-N'-(4-hydroxybenzylidene)morpholine-4-carbothiohydrazide
• MLS000774415
• 477838-21-4
• N-[(E)-[(4-HYDROXYPHENYL)METHYLIDENE]AMINO]MORPHOLINE-4-CARBOTHIOAMIDE
• SMR000371689
• AKOS001032926
• F1097-0112
• CHEMBL1976586
• N-(E)-(4-hydroxyphenyl)methylideneaminomorpholine-4-carbothioamide

• Inchi： 1S/C12H15N3O2S/c16-11-3-1-10(2-4-11)9-13-14-12(18)15-5-7-17-8-6-15/h1-4,9,16H,5-8H2,(H,14,18)
• InChI Key： SHMGGXYUEGWCJF-UHFFFAOYSA-N
• SMILES： N1(C(=S)NN=CC2=CC=C(O)C=C2)CCOCC1

Computed Properties

• Exact Mass: 265.08849790g/mol
• Monoisotopic Mass: 265.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 438.0±55.0 °C(Predicted)
• pka: 8.58±0.30(Predicted)

Additional information on N-(E)-(4-hydroxyphenyl)methylideneaminomorpholine-4-carbothioamide

Professional Introduction to N-(E)-(4-hydroxyphenyl)methylideneaminomorpholine-4-carbothioamide (CAS No. 477838-21-4)

N-(E)-(4-hydroxyphenyl)methylideneaminomorpholine-4-carbothioamide, a compound with the CAS number 477838-21-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly the N-(E)-(4-hydroxyphenyl)methylideneaminomorpholine moiety, contribute to its unique chemical and pharmacological properties.

The synthesis and characterization of this compound have been extensively studied in recent years. Researchers have focused on optimizing synthetic pathways to achieve high yields and purity, which are crucial for subsequent pharmacological evaluations. The presence of the 4-carbothioamide group in the molecular structure imparts specific reactivity that can be exploited in drug design and development. This reactivity allows for further functionalization, enabling the creation of derivatives with enhanced biological activity.

One of the most compelling aspects of N-(E)-(4-hydroxyphenyl)methylideneaminomorpholine-4-carbothioamide is its potential therapeutic applications. Preliminary studies have suggested that this compound may exhibit inhibitory effects on various enzymatic targets, making it a candidate for the treatment of inflammatory diseases, neurodegenerative disorders, and other conditions characterized by abnormal enzymatic activity. The 4-hydroxyphenyl group, in particular, has been identified as a key pharmacophore responsible for many of these biological activities.

In recent years, there has been a growing interest in the development of small-molecule inhibitors for enzymes involved in disease pathogenesis. N-(E)-(4-hydroxyphenyl)methylideneaminomorpholine-4-carbothioamide has emerged as a promising candidate in this context. Its ability to interact with specific enzymatic targets has been demonstrated through both computational modeling and experimental validation. These studies have provided valuable insights into the molecular mechanisms underlying its biological effects.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how N-(E)-(4-hydroxyphenyl)methylideneaminomorpholine-4-carbothioamide is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a therapeutic agent. Preliminary pharmacokinetic studies have shown that this compound exhibits favorable absorption and distribution characteristics, suggesting that it may be suitable for oral administration.

In addition to its pharmacological potential, N-(E)-(4-hydroxyphenyl)methylideneaminomorpholine-4-carbothioamide has attracted attention for its chemical versatility. The presence of multiple functional groups provides opportunities for further derivatization, allowing researchers to tailor its properties for specific applications. This chemical flexibility makes it an attractive scaffold for the development of novel drugs with improved efficacy and reduced side effects.

The role of computational chemistry in the study of this compound cannot be overstated. Advanced computational methods have been employed to predict the binding modes of N-(E)-(4-hydroxyphenyl)methylideneaminomorpholine-4-carbothioamide to its target enzymes. These computational studies have provided valuable insights into the interactions between the compound and its biological targets, guiding the design of more effective derivatives.

Recent advances in drug discovery technologies have also contributed to the growing interest in this compound. High-throughput screening (HTS) techniques have been used to identify potential hits from large libraries of compounds, including N-(E)-(4-hydroxyphenyl)methylideneaminomorpholine-4-carbothioamide. These HTS campaigns have led to the identification of several promising derivatives with enhanced biological activity.

The development of novel drug candidates often involves collaboration between academic researchers and industry scientists. N-(E)-(4-hydroxyphenyl)methylideneaminomorpholine-4-carbothioamide serves as an excellent example of such collaboration. Industry partners have leveraged their expertise in synthetic chemistry and drug development to advance this compound towards clinical evaluation.

The future prospects for N-(E)-(4-hydroxyphenyl)methylideneaminomorpholine-4-carbothioamide are promising. Ongoing research aims to further optimize its pharmacological properties and explore new therapeutic applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel treatments.